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Compound of Interest

Compound Name: 2-Propylheptanol

Cat. No.: B125120 Get Quote

A Comparative Guide to 2-Propylheptanol-
Derived and Traditional Plasticizers
The selection of an appropriate plasticizer is a critical decision in the formulation of flexible

polymer products, directly impacting their performance, durability, and safety. This guide

provides a comprehensive comparison of plasticizers derived from 2-propylheptanol, primarily

Di(2-propylheptyl) phthalate (DPHP), with traditional plasticizers such as Di(2-ethylhexyl)

phthalate (DEHP), Diisononyl phthalate (DINP), and Dibutyl phthalate (DBP). This analysis is

intended for researchers, scientists, and drug development professionals seeking to make

informed decisions based on experimental data.

Performance Comparison: DPHP vs. Traditional
Plasticizers
Plasticizers derived from 2-propylheptanol, like DPHP, have emerged as viable alternatives to

traditional phthalates, driven by regulatory scrutiny and a demand for improved safety profiles.

[1] DPHP is a high molecular weight phthalate that offers a good balance of properties, making

it a suitable replacement for DEHP and DINP in many applications.[2][3]
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Property DPHP DEHP DINP DBP

Chemical

Formula
C28H46O4 C24H38O4 C26H42O4 C16H22O4

Molecular Weight 446.7 g/mol [4] 390.56 g/mol 418.6 g/mol 278.34 g/mol

Appearance
Clear, colorless

liquid[2]

Colorless,

viscous liquid
Clear, oily liquid

Colorless, oily

liquid

Solubility in

Water

<0.1 µg/l (25°C)

[5]
3 µg/l[6] < 1 µg/l[6] 11.2 mg/L (25°C)

Performance Data
The following tables summarize key performance indicators for DPHP in comparison to

traditional plasticizers in Polyvinyl Chloride (PVC) formulations.

Table 1: Mechanical Properties of Plasticized PVC
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Property
Test
Method

PVC with
DPHP

PVC with
DEHP

PVC with
DINP

Key
Observatio
ns

Tensile

Strength
ASTM D638

Higher than

DEHP
Lower

Higher than

DEHP

DPHP and

DINP

formulations

tend to

exhibit

greater

tensile

strength

compared to

DEHP.[7]

Elongation at

Break
ASTM D638

Lower than

DEHP
Higher

Lower than

DEHP

DEHP

generally

imparts

greater

flexibility and

elongation

before

breakage.[7]

Young's

Modulus
ASTM D638

Higher than

DEHP
Lower

Higher than

DEHP

PVC with

DPHP and

DINP is

typically

stiffer than

PVC

plasticized

with DEHP.[7]

Table 2: Thermal Stability
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Property
Test
Method

DPHP DEHP DINP
Key
Observatio
ns

Flash Point - 236°C[5] ~215°C ~220°C

DPHP

exhibits a

higher flash

point,

indicating

lower

flammability.

Ignition

Temperature
- 345°C[5] ~400°C ~420°C

Thermal

Degradation
TGA

High thermal

stability[8]

Stable up to

approx.

300°C[9]

Comparable

or slightly

better than

DEHP[9]

DPHP is

suitable for

high-

temperature

applications

due to its

high thermal

stability.[8]

Table 3: Migration and Volatility
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Property
Test
Method

DPHP DEHP DINP
Key
Observatio
ns

Volatility

(Weight Loss)
- Low[2]

Higher than

DINP

Lower than

DEHP[9]

DPHP's lower

volatility

means less

plasticizer

loss during

processing

and use.[2][9]

Migration

Rate

ASTM D1239

/ ISO 177
Low[10]

Higher than

DINP and

DPHP[6][11]

Lower than

DEHP[9]

DPHP

exhibits lower

migration,

which is

crucial for

applications

with direct

contact.[9]

[10]

Experimental Protocols
Detailed methodologies are essential for the accurate evaluation and comparison of plasticizer

efficacy. Below are summaries of key experimental protocols.

Mechanical Properties Testing
The tensile properties of plasticized PVC are fundamental indicators of its flexibility and

strength.
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Sample Preparation
Tensile Testing (ASTM D638)

PVC Formulation
(Resin + Plasticizer)

Molding of
Test Specimens

Conditioning
(Controlled Environment)

Tensile Stress
Application until Failure

Data Acquisition:
- Tensile Strength

- Elongation at Break
- Modulus of Elasticity

Sample Preparation Immersion (ASTM D1239 / ISO 177) Analysis

PVC Sample
(Known Surface Area) Initial Weighing

Immersion in
Test Liquid

(e.g., water, oil)

Incubation
(Controlled Temp. & Time) Drying of Sample Final Weighing Calculation of

Weight Loss (%)

Sample Preparation Dehydrochlorination Test (DIN 53381 / ISO 182-3) Analysis

PVC Compound Sample Heating at Constant
Elevated Temperature

Transport of HCl Gas
(via Nitrogen Stream)

Absorption of HCl
in Measuring Solution

Continuous Measurement
of Electrical Conductivity

Determination of
Stability Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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